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Compound of Interest

Compound Name: (2S,4R)-DS89002333

Cat. No.: B15543442

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed information on the long-term stability of (2S,4R)-DS89002333,

a potent and orally active PRKACA inhibitor, in various solution formulations.[1][2][3] (2S,4R)-
DS89002333 has demonstrated significant anti-tumor activity in preclinical models of

fibrolamellar hepatocellular carcinoma (FL-HCC) by targeting the DNAJB1-PRKACA fusion

protein.[1][3][4] Understanding the stability of this compound in solution is critical for the

development of reliable in vitro assays and for the formulation of therapeutic agents. These

application notes summarize the stability of (2S,4R)-DS89002333 stock solutions under

different storage conditions and provide protocols for solubility and stability assessment.

Physicochemical Properties
Molecular Formula: C₂₂H₂₀ClF₂N₃O₃[5]

Molecular Weight: 447.86 g/mol [5]

Target: PRKACA (Protein Kinase cAMP-Activated Catalytic Subunit Alpha)[3][5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15543442#bc-rfq
https://www.benchchem.com/product/b15543442/docs?utm_src=pdf-body#application-notes-protocols-long-term-stability-of-2s-4r-ds89002333-in-solution
https://www.medchemexpress.com/ds89002333.html
https://immunomart.com/product/ds89002333/
https://www.medkoo.com/products/52165
https://www.benchchem.com/product/b15543442/docs?utm_src=pdf-body#application-notes-protocols-long-term-stability-of-2s-4r-ds89002333-in-solution
https://www.benchchem.com/product/b15543442/docs?utm_src=pdf-body#application-notes-protocols-long-term-stability-of-2s-4r-ds89002333-in-solution
https://www.medchemexpress.com/ds89002333.html
https://www.medkoo.com/products/52165
https://pubmed.ncbi.nlm.nih.gov/35839742/
https://www.benchchem.com/product/b15543442/docs?utm_src=pdf-body#application-notes-protocols-long-term-stability-of-2s-4r-ds89002333-in-solution
https://file.medchemexpress.com/batch_PDF/HY-150072A/2S-4R-DS89002333-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-150072A/2S-4R-DS89002333-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/52165
https://file.medchemexpress.com/batch_PDF/HY-150072A/2S-4R-DS89002333-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioactivity: IC₅₀ of 0.3 nM for PRKACA inhibition.[1][2][5]

Long-Term Stability of Stock Solutions
The stability of (2S,4R)-DS89002333 is highly dependent on the solvent, storage temperature,

and duration. All stock solutions should be stored sealed and protected from moisture and light.

[1]

Table 1: Summary of Long-Term Stability Data for (2S,4R)-DS89002333 Stock Solutions

Solvent System Concentration
Storage
Temperature

Recommended
Storage Period

DMSO 100 mg/mL -20°C 1 month[1]

DMSO 100 mg/mL -80°C 6 months[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL -20°C / -80°C
Data not publicly

available

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL -20°C / -80°C
Data not publicly

available

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL -20°C / -80°C

Data not publicly

available

Experimental Protocols
This protocol outlines the steps for preparing high-concentration stock solutions of (2S,4R)-
DS89002333.

Materials:

(2S,4R)-DS89002333 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber vials
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Vortex mixer

Ultrasonic bath

Procedure:

Aseptically weigh the desired amount of (2S,4R)-DS89002333 powder and transfer it to a

sterile amber vial.

Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g.,

100 mg/mL).[2]

Vortex the mixture thoroughly for 2-3 minutes.

If necessary, use an ultrasonic bath to aid dissolution.[1][2]

Once a clear solution is obtained, aliquot into smaller volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Workflow for Stock Solution Preparation
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Figure 1: Workflow for Stock Solution Preparation
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Caption: Workflow for preparing and storing (2S,4R)-DS89002333 stock solutions.

This protocol provides a general framework for assessing the stability of (2S,4R)-DS89002333
in solution over time. A stability-indicating HPLC method is crucial for separating the parent

compound from any potential degradants.[6][7]

Materials:

(2S,4R)-DS89002333 solution samples
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HPLC system with UV or Mass Spectrometry (MS) detector[8]

Appropriate HPLC column (e.g., C18 reverse-phase)[8]

Mobile phase (e.g., acetonitrile and water with appropriate buffers)[8]

Reference standard of (2S,4R)-DS89002333

Procedure:

Prepare solutions of (2S,4R)-DS89002333 in the desired solvent systems and store them

under the specified conditions (e.g., different temperatures, light exposure).

At designated time points (e.g., 0, 1, 3, 6 months), withdraw an aliquot of each sample.

Dilute the samples to an appropriate concentration for HPLC analysis.

Inject the samples, along with a reference standard, into the HPLC system.

Analyze the chromatograms to determine the peak area of the parent compound, (2S,4R)-
DS89002333.

Calculate the percentage of the compound remaining at each time point relative to the initial

time point (T=0).

Monitor for the appearance of new peaks, which may indicate degradation products.

Logical Flow for Stability Assessment
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Figure 2: Logic for HPLC-Based Stability Assessment
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Figure 3: Mechanism of Action of (2S,4R)-DS89002333
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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